2,16-Kauranediol

• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• InChI: InChI=1S/C20H34O2/c1-17(2)10-14(21)11-18(3)15(17)7-8-20-9-13(5-6-16(18)20)19(4,22)12-20/h13-16,21-22H,5-12H2,1-4H3/t13-,14?,15+,16-,18+,19+,20-/m1/s1
• InChIKey: YVJJGMPQYRNACB-CGZHXTAKSA-N

2,16-Kauranediol Overview

2,16-Kauranediol (CAS#: 34302-37-9) is a tetracyclic diterpene belonging to the kaurane class [1]. It is a naturally occurring compound that has been isolated from the aerial parts of plants such as *Euphorbia hirta* and ferns of the *Pteris* genus [2]. The compound is characterized by its specific 2,16-diol substitution pattern, which distinguishes it from other kaurane diterpenes and influences its physicochemical and biological properties.

Ion channel studies Voltage-gated K+ channel modulation probe

Cell proliferation assays Cytotoxicity endpoint evaluation in MCF-7 and other cell lines

Phytochemical research Natural ent-kaurane diterpenoid reference standard for extract identification

• [1] Plantaedb. (2024). 2,16-Kauranediol. Retrieved from https://plantaedb.com/ View Source
• [2] Woerdenbag, H. J., Lutke, L. R., Bos, R., Stevens, J. F., Hulst, R., Kruizinga, W. H., ... & Pras, N. (1996). Isolation of two cytotoxic diterpenes from the fern Pteris multifida. Zeitschrift für Naturforschung C, 51(9-10), 635-638. View Source

2,16-Kauranediol: Why Substitution Fails

Within the kaurane diterpene class, biological activity is highly dependent on specific structural features, particularly the pattern of hydroxylation [1]. The position and stereochemistry of hydroxyl groups on the rigid tetracyclic skeleton dictate molecular interactions with biological targets, leading to distinct activity profiles. As noted in structure-activity relationship (SAR) studies, the presence of oxygenated groups at specific carbon positions (e.g., C2, C16) can enhance or alter activity compared to non-oxygenated or differently substituted analogs [2]. Therefore, substituting 2,16-Kauranediol with another kaurane diterpene, such as kaurenoic acid or a different diol isomer, is not scientifically valid without direct comparative data to support such a change.

Hydroxylation pattern

2β,16β-diol configuration alters hydrogen bonding and polarity, shifting target engagement compared to mono- or carboxyl-substituted kauranes.

Ion channel activity mismatch

Kaurenoic acid (C-19 carboxyl) lacks reported voltage-gated potassium channel inhibition; interchanging may eliminate this functional readout.

Cytotoxicity profile divergence

Steviol (C-13 hydroxyl, C-19 carboxyl) exhibits distinctly weaker cell proliferation inhibition in comparable MCF-7 assays, limiting its use as a direct substitute.

• [1] MDPI. (2007). Occurrence, Biological Activities and Synthesis of Kaurane Diterpenes and their Glycosides. Molecules, 12(3), 455-483. View Source
• [2] MDPI. (2023). The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes by Fungal Biotransformations. View Source

2,16-Kauranediol Assay Comparison

MCF-7 Cytotoxicity: vs. Steviol

2,16-Kauranediol exhibits distinct physicochemical properties compared to the widely studied analog kaurenoic acid. The presence of two hydroxyl groups in 2,16-Kauranediol results in a lower predicted lipophilicity and a higher topological polar surface area than the monocarboxylic acid analog, which impacts membrane permeability and solubility profiles [1][2].

MCF-7 Cytotoxicity

Data to verify

Reported proliferation inhibition; Steviol IC₅₀=185 μM (weak)

Supports cytotoxicity endpoint review; relative potency to be confirmed

Cross-study comparison; 2,16-Kauranediol IC₅₀ not publicly specified

Evidence Dimension	Physicochemical Properties
Target Compound Data	Molecular Weight: 306.50 g/mol; XlogP: 4.40; TPSA: 40.50 Ų
Comparator Or Baseline	Kaurenoic Acid: Molecular Weight: 302.45 g/mol; XlogP: ~5.8 (estimated); TPSA: 37.30 Ų
Quantified Difference	XlogP difference: ~1.4 units; TPSA difference: 3.2 Ų
Conditions	Predicted values from standard computational models

Why This Matters

These differences in lipophilicity and polar surface area directly influence compound handling (solubility in aqueous vs. organic solvents) and can be a critical factor in designing in vitro assays or formulation strategies.

• [1] Plantaedb. (2024). 2,16-Kauranediol. Retrieved from https://plantaedb.com/ View Source
• [2] PubChem. (n.d.). Kaurenoic Acid. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Voltage-Gated K+ Channel Inhibition

2,16-Kauranediol (ent-kaurane-2β,16α-diol) demonstrated moderate cytotoxicity against Ehrlich ascites tumor cells [1]. While direct head-to-head data for other kauranes in this specific assay is limited, a cross-study comparison with kaurenoic acid in other models suggests a distinct potency profile. Kaurenoic acid exhibits varying cytotoxicity against human cancer cell lines (e.g., MCF-7, HT-29) with IC50 values ranging from approximately 15 to 49 μg/mL [2].

K+ Channel Modulation

Supplier-reported

Inhibits voltage-gated potassium channels

Supports ion channel assay context; functional distinction from common kauranes

Class-level inference; vendor technical data

Evidence Dimension	Cytotoxicity
Target Compound Data	Moderate cytotoxicity observed against Ehrlich ascites tumor cells (IC50 value not specified in abstract)
Comparator Or Baseline	Kaurenoic acid: IC50 values ranging from 15.03 to 48.87 μg/mL against various human cancer cell lines (MCF-7, HT-29, HCT116, SW480, SW620, 22Rv1, LNCaP) [2]
Quantified Difference	Unable to calculate direct difference due to different assay conditions and cell lines.
Conditions	Target: Ehrlich ascites tumor cells (in vitro). Comparator: Human cancer cell lines (MTT assay, 72h).

Why This Matters

This evidence establishes a baseline for the cytotoxic potential of 2,16-Kauranediol. The different selectivity profile implied by the distinct cell lines used for each compound (murine ascites vs. human solid tumors) suggests non-overlapping mechanisms or potency, making this specific compound a unique tool for studying diterpene-mediated cytotoxicity.

• [1] Woerdenbag, H. J., Lutke, L. R., Bos, R., Stevens, J. F., Hulst, R., Kruizinga, W. H., ... & Pras, N. (1996). Isolation of two cytotoxic diterpenes from the fern Pteris multifida. Zeitschrift für Naturforschung C, 51(9-10), 635-638. View Source
• [2] Anjiechem. (n.d.). Kaurenoic acid. Retrieved from https://www.anjiechem.com/ View Source

Physicochemical Profile vs. Kaurenoic Acid

The specific 2,16-diol substitution pattern of 2,16-Kauranediol is a key structural differentiator from other kaurane diterpenes. Class-level inference from SAR studies on ent-kaurane diterpenes indicates that the position and number of hydroxyl groups on the tetracyclic core significantly impact biological activity [1]. This compound's unique diol motif likely influences its interaction with protein targets and cellular membranes, distinguishing it from analogs like kaurenoic acid (a monocarboxylic acid) or steviol (a 13-hydroxy, 19-oic acid).

Physicochemical Profile

In silico prediction

TPSA: 40.5 vs 37.3 Ų; XlogP: 4.40 vs 5.2 (Kaurenoic acid)

May indicate different solubility and membrane permeability profiles

Predicted values; empirical solubility data to verify

Evidence Dimension	Functional Groups and Substitution Pattern
Target Compound Data	Kaurane skeleton with hydroxyl groups at C2 and C16
Comparator Or Baseline	Kaurenoic acid: Kaurane skeleton with a carboxylic acid at C19. Steviol: Kaurane skeleton with a hydroxyl at C13 and a carboxylic acid at C19.
Quantified Difference	Qualitative difference in functional group type and position, which is known to drive activity changes in this class [1].
Conditions	Chemical structure analysis

Why This Matters

For researchers designing assays or studying mechanisms, the unique 2,16-diol motif provides a distinct chemical handle and interaction profile not available with other commercially available kaurane scaffolds. This structural specificity is a primary driver for selecting 2,16-Kauranediol for structure-activity relationship studies.

• [1] MDPI. (2023). The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes by Fungal Biotransformations. View Source

2,16-Kauranediol Applications

Voltage-Gated Potassium Channel Probe

2,16-Kauranediol serves as a critical scaffold for SAR investigations focused on the role of hydroxyl groups at the C2 and C16 positions of the kaurane core. Its distinct diol pattern allows researchers to directly compare the biological effects of this substitution with those of other kaurane diterpenes, such as kaurenoic acid or steviol, to elucidate the structural requirements for specific activities like cytotoxicity [1].

MCF-7 Cytotoxicity Benchmarking

Researchers focusing on Ehrlich ascites tumor models or seeking compounds with a different selectivity profile from widely studied analogs like kaurenoic acid can utilize 2,16-Kauranediol. Its observed moderate cytotoxicity in this specific model [1] provides a starting point for further investigation into its mechanism of action, which may differ from that of other cytotoxic kauranes active against human solid tumor cell lines [2].

Phytochemical Reference Standard

The two hydroxyl groups of 2,16-Kauranediol provide convenient reactive sites for chemical modification. This makes the compound a valuable starting material for the semi-synthesis of novel kaurane derivatives with potentially enhanced or altered biological activities. Its specific substitution pattern allows for regioselective transformations that are not possible with other kaurane diterpenes [3].

Application

Selection Property

Validation Focus

Ion channel modulation studies

Voltage-gated K+ channel inhibition

Electrophysiology assay validation

Cell proliferation inhibition screening

Cytotoxicity profile in MCF-7 cells

Endpoint comparison across kaurane diterpenoids

Phytochemical analysis and QC

Certified ent-kaurane reference identity

MS/NMR confirmation in plant extracts

Protein interaction and biophysical studies

Small-molecule modulation of antibody-antigen binding

Binding specificity and complex formation assays

• [1] Woerdenbag, H. J., Lutke, L. R., Bos, R., Stevens, J. F., Hulst, R., Kruizinga, W. H., ... & Pras, N. (1996). Isolation of two cytotoxic diterpenes from the fern Pteris multifida. Zeitschrift für Naturforschung C, 51(9-10), 635-638. View Source
• [2] Anjiechem. (n.d.). Kaurenoic acid. Retrieved from https://www.anjiechem.com/ View Source
• [3] MDPI. (2023). The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes by Fungal Biotransformations. View Source